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Compound of Interest

Compound Name: Ribitol-5-13C

Cat. No.: B12405909

Essential Safety and Handling Guide for Ribitol-
5-13C

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Ribitol-5-13C, a stable isotope-labeled compound. Adherence to these procedures is essential
to ensure a safe laboratory environment. While Ribitol is not consistently classified as a
hazardous substance, it is recommended to handle it with care due to some evidence of
potential health effects.[1][2][3][4]

Hazard Identification and Risk Assessment

Ribitol-5-13C is a crystalline solid.[5] While some sources state that Ribitol does not meet the
criteria for classification as a hazardous substance, other data suggests it may cause health
issues with repeated exposure.[1][2][3][6] Therefore, a conservative approach to handling is
advised. The primary risks are associated with inhalation of dust particles and direct contact
with skin and eyes.[1][5]

Potential Health Effects (Limited Evidence):

 Inhalation: May cause respiratory tract irritation. Vapors may lead to drowsiness and
dizziness.[1]
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o Skin Contact: Not generally considered a skin irritant, but prolonged contact may cause
dryness and cracking.[1][4] Entry through wounds or abrasions could lead to health damage.

[1]
o Eye Contact: Direct contact may cause transient discomfort, tearing, or redness.[1]

 Ingestion: Accidental ingestion may be harmful.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment of your specific laboratory procedures should be conducted to
determine the necessary level of PPE.[7] The following table summarizes the recommended
PPE for handling Ribitol-5-13C.
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Protection Type Recommended PPE Specifications and Use

Minimum requirement for
) Safety glasses with side handling. Goggles are required
Eye and Face Protection ) ] ) o
shields or Goggles for protection against liquid

splashes.[7][8][9]

Recommended when there is

Face shield a significant risk of splashing.
[8[°]
Minimum requirement.[7] For
incidental contact, remove and
] ) o wash hands immediately after
Hand Protection Disposable nitrile gloves )
contact.[7] Double gloving may
be necessary for added
protection.[7]
) Protects skin and clothing from
Body Protection Laboratory coat

splashes and spills.[7][8][10]

Minimum attire for laboratory
Long pants and closed-toe ) )
work to protect against spills

and falling objects.[7][10]

shoes

Required when handling the
) ) ) ) powder outside of a fume hood
Respiratory Protection N95 respirator or equivalent o
or when dust generation is

likely.[3]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Fume Hood: All procedures that may generate dust or aerosols should be performed in a
certified chemical fume hood to minimize inhalation exposure.[10]

Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by covering it with absorbent, disposable bench paper.

» Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure to
avoid inhaling dust particles.

 Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent
splashing. If using organic solvents like DMSO or dimethylformamide, handle them in a fume
hood.[5]

o General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound, even if gloves were worn.[5][6]

Storage:

o Store Ribitol-5-13C in a tightly sealed container in a cool, dry, and well-ventilated area.[2][6]
o Keep away from strong oxidizing agents.[6]

o Recommended storage temperature is -20°C for long-term stability.[5]

Disposal Plan

Waste Characterization:

o Consult local, state, and federal regulations to determine if your waste is classified as
hazardous.[11][12]

Disposal Procedures:

o Solid Waste: Collect excess solid Ribitol-5-13C and any contaminated materials (e.g., weigh
boats, pipette tips, gloves) in a clearly labeled, sealed container for hazardous waste.

» Liquid Waste: Solutions of Ribitol-5-13C should be collected in a designated, labeled waste
container. Do not pour solutions down the drain.[6]

o Contaminated PPE: Dispose of all used PPE as solid chemical waste.
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o Container Disposal: Empty containers should be rinsed thoroughly with an appropriate
solvent. The rinsate should be collected as liquid waste. Once cleaned, the container can be
disposed of according to institutional guidelines.[6]

Quantitative Data Summary

Property Value Source
Molecular Formula C5H1205 [5]
Molecular Weight 152.1 g/mol [5]
Appearance Crystalline solid [5]
Purity >98% [5]
Storage Temperature -20°C [5]
Solubility in DMSO ~25 mg/mL [5]
Solubility in

Dimethylformamide =5 mgfml ]
Solubility in PBS (pH 7.2) ~5 mg/mL [5]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Ribitol-5-13C,
from preparation to disposal.
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Caption: Workflow for Safe Handling of Ribitol-5-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12405909?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-281142.pdf
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/de/sds/SIGMA/R7500?userType=undefined
https://cdn.caymanchem.com/cdn/msds/27362m.pdf
https://cdn.caymanchem.com/cdn/insert/27362.pdf
https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.fishersci.com/store/msds?partNumber=AC167030100&countryCode=US&language=en
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b12405909#personal-protective-equipment-for-handling-ribitol-5-13c
https://www.benchchem.com/product/b12405909#personal-protective-equipment-for-handling-ribitol-5-13c
https://www.benchchem.com/product/b12405909#personal-protective-equipment-for-handling-ribitol-5-13c
https://www.benchchem.com/product/b12405909#personal-protective-equipment-for-handling-ribitol-5-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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